CAY10650
CAY10650
CAY10650 is a potent cPLA2a inhibitor, demonstrating strong anti-inflammatory effects.
Brand Name:
Vulcanchem
CAS No.:
1233706-88-1
VCID:
VC0522817
InChI:
InChI=1S/C28H25NO6/c1-18(2)27(31)25-16-29(26-13-8-19(28(32)33)14-24(25)26)15-20(30)17-34-21-9-11-23(12-10-21)35-22-6-4-3-5-7-22/h3-14,16,18H,15,17H2,1-2H3,(H,32,33)
SMILES:
CC(C)C(=O)C1=CN(C2=C1C=C(C=C2)C(=O)O)CC(=O)COC3=CC=C(C=C3)OC4=CC=CC=C4
Molecular Formula:
Molecular Weight:
CAY10650
CAS No.: 1233706-88-1
Inhibitors
VCID: VC0522817
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Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1233706-88-1 |
|---|---|
| Product Name | CAY10650 |
| IUPAC Name | 3-(2-methylpropanoyl)-1-[2-oxo-3-(4-phenoxyphenoxy)propyl]indole-5-carboxylic acid |
| Standard InChI | InChI=1S/C28H25NO6/c1-18(2)27(31)25-16-29(26-13-8-19(28(32)33)14-24(25)26)15-20(30)17-34-21-9-11-23(12-10-21)35-22-6-4-3-5-7-22/h3-14,16,18H,15,17H2,1-2H3,(H,32,33) |
| Standard InChIKey | HTOJZPHWNDZOPQ-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C1=CN(C2=C1C=C(C=C2)C(=O)O)CC(=O)COC3=CC=C(C=C3)OC4=CC=CC=C4 |
| Appearance | Solid powder |
| Description | CAY10650 is a potent cPLA2a inhibitor, demonstrating strong anti-inflammatory effects. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | CAY10650; CAY-10650; CAY 10650; |
| Reference | 1: Tripathi T, Abdi M, Alizadeh H. Role of phospholipase A₂ (PLA₂) inhibitors in attenuating apoptosis of the corneal epithelial cells and mitigation of Acanthamoeba keratitis. Exp Eye Res. 2013 Aug;113:182-91. doi: 10.1016/j.exer.2013.05.021. Epub 2013 Jun 20. PubMed PMID: 23792108; PubMed Central PMCID: PMC3742089. |
| PubChem Compound | 45102612 |
| Last Modified | Nov 11 2021 |
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